Cas no 1383531-54-1 (7-amino-3H-thieno[3,2-d]pyrimidin-4-one)

7-amino-3H-thieno[3,2-d]pyrimidin-4-one structure
1383531-54-1 structure
Product Name:7-amino-3H-thieno[3,2-d]pyrimidin-4-one
CAS No:1383531-54-1
MF:C6H5N3OS
MW:167.188399076462
CID:2913650
PubChem ID:135741874
Update Time:2025-04-21

7-amino-3H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-amino-3H-thieno[3,2-d]pyrimidin-4-one
    • DB-186516
    • 1383531-54-1
    • 7-AMINOTHIENO[3,2-D]PYRIMIDIN-4(3H)-ONE
    • MDL: MFCD22573976
    • Inchi: 1S/C6H5N3OS/c7-3-1-11-5-4(3)8-2-9-6(5)10/h1-2H,7H2,(H,8,9,10)
    • InChI Key: QJVVOPXHWFEQPK-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=C1C(NC=N2)=O)N

Computed Properties

  • Exact Mass: 167.01500
  • Monoisotopic Mass: 167.01533297Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 95.7Ų

Experimental Properties

  • PSA: 100.01000
  • LogP: 1.14800

7-amino-3H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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